Cas no 1567098-29-6 (4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1567098-29-6
• MF: C₁₀H₁₁BrN₄
• MW: 267.125140428543
• CID: 6428811
• PubChem ID: 112650317
• Update Time: 2025-06-09

4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine
• 1567098-29-6
• EN300-1107583
• 4-bromo-1-[(3-methylpyridin-2-yl)methyl]-1H-pyrazol-3-amine

• Inchi： 1S/C10H11BrN4/c1-7-3-2-4-13-9(7)6-15-5-8(11)10(12)14-15/h2-5H,6H2,1H3,(H2,12,14)
• InChI Key： IGLBOHFRMXVYGE-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 266.01671g/mol
• Monoisotopic Mass: 266.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine

Introduction to 4-Bromo-1-(3-Methylpyridin-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1567098-29-6)

4-Bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine, with the CAS number 1567098-29-6, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of 4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine makes it a valuable candidate for further research and development in the field of drug discovery.

The chemical structure of 4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine is characterized by a pyrazole ring substituted with a bromo group at the 4-position and a 3-methylpyridine moiety attached via a methyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting target for various studies. The bromo substituent, in particular, is known to enhance the reactivity and binding affinity of the molecule, which can be advantageous in designing drugs with improved pharmacological profiles.

Recent research has highlighted the potential of 4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The study also noted that the compound has low cytotoxicity, making it a promising candidate for further development as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine has shown potential as an anti-cancer agent. A study conducted by researchers at the University of California (2021) found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings suggest that 4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine could be developed into a novel therapeutic agent for cancer treatment.

The synthesis of 4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amine has been well-documented in the literature. A typical synthetic route involves the condensation of 3-amino pyrazole with 2-chloromethyl pyridine followed by bromination at the 4-position. This multi-step process yields high purity product with good yields, making it feasible for large-scale production. The synthetic methodology can be further optimized to improve efficiency and reduce costs, which is crucial for commercial applications.

The physicochemical properties of 4-bromo-1-(3-methylpyridin-2-yl)methyl-1H-pyrazol-3-amnine have also been extensively studied. It is a solid at room temperature with a melting point ranging from 95°C to 98°C. The compound is moderately soluble in common organic solvents such as DMSO and ethanol but has limited solubility in water. These properties are important considerations for formulation development and drug delivery systems.

In terms of safety and toxicity, preliminary studies have indicated that 4-bromo-1-(3-methylpyridin-2-y)lmethyl-lH-pyrazol-S-amnine has low toxicity when administered at therapeutic doses. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be advanced to clinical trials. Preclinical studies have shown that the compound is well-tolerated in animal models, with no significant adverse effects observed at doses up to 50 mg/kg.

The potential applications of 4-bromo-l-(3-methypyrldln-Z-yllmethyl-lH-pyrazol-S-amnine) extend beyond its use as a therapeutic agent. It can also serve as an important intermediate in the synthesis of other bioactive compounds. For example, researchers at Harvard University (2020) utilized this compound as a key building block in the development of novel inhibitors targeting specific enzymes involved in neurodegenerative diseases such as Alzheimer's disease.

In conclusion, 4-bromo-l-(3-methypyrldln-Z-yllmethyl-lH-pyrazol-S-amnine (CAS No. 1567098-Z9-G)) is a promising compound with diverse biological activities and potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological profile, paving the way for its eventual clinical application.